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Compound of Interest

4'-Hydroxy-3'-
Compound Name:
methylacetophenone

Cat. No.: B056492

An In-depth Technical Guide to the Physical Properties of 4'-Hydroxy-3'-methylacetophenone

Introduction

4'-Hydroxy-3'-methylacetophenone, also known as 1-(4-hydroxy-3-methylphenyl)ethanone,
is a phenolic compound and a derivative of acetophenone.[1] Its chemical structure consists of
an acetophenone core substituted with a hydroxyl group at position 4' and a methyl group at
position 3'. This compound is found in nature as a volatile oil component and serves as an
intermediate in organic synthesis, notably for pesticides.[1][2] This guide provides a
comprehensive overview of its physical properties, spectral data, and the experimental
protocols used for their determination, tailored for researchers, scientists, and professionals in
drug development.

Physicochemical Properties

The fundamental physical and chemical characteristics of 4'-Hydroxy-3'-
methylacetophenone are summarized below. These properties are crucial for its handling,
formulation, and application in various scientific contexts.

Table 1: General Information and Physicochemical Properties
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Property Value Source
1-(4-hydroxy-3-

IUPAC Name (4-hy Y [1]
methylphenyl)ethanone
4-Acetyl-2-methylphenol, 2-

Synonyms [3]
methyl-4-acetylphenol

CAS Number 876-02-8 [4]

Molecular Formula CoH1002 [4]

Molecular Weight 150.17 g/mol [1][4]
White to Off-White or Pale

Appearance Beige Crystals/Crystalline [2][5]
Powder
104-105 °C (est)[6], 106.0-

Melting Point 112.0 °C[5], 107-109 °C (lit.)[2]
[7]
301.00-302.00 °C @ 760 mm

Boiling Point Hg (est)[6], 175 °C @ 1 mm
Hg[2][6]

pKa 8.52 + 0.18 (Predicted) [2]
1.395 (est)[6], 1.903 (Crippen

logP (o/w)

Method)[4]

Vapor Pressure

0.001000 mmHg @ 25 °C (est)
[6], 0.000585 mmHg @
25°C[2]

Table 2: Solubility Data at 25°C
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Solvent Solubility (g/L) Source
Water 9.07[3], 9.392[6] (est)

Methanol 527.64 [3]
Ethanol 509.3 [3]
Acetone 798.83 [3]
Acetonitrile 696.23 [3]
Dimethylformamide (DMF) 1028.31 [3]
1,4-Dioxane 972.13 [3]
Ethyl Acetate 393.81 [3]
Toluene 105.87 [3]
Chloroform Slightly Soluble [21[7]

Workflow for Physicochemical Characterization

The process of characterizing a chemical compound like 4'-Hydroxy-3'-methylacetophenone
involves a series of systematic experimental and analytical steps.
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Obtain/Synthesize Compound
Purification (Recrystallization/Chromatography)

Purity Assessment (e.g., HPLC, GC)

Plroperty Determination

Melting Point Determination Boiling Point Determination M‘ pKa Measurement ”’l NMR (1H, 130)
L

Structural Elucidation

Mass Spectrometry

| IR & UV-Vis Spectroscopy

Data Analysis & Reporting

Compile & Analyze Data
Generate Technical Report

4'-Hydroxy-3'-methylacetophenone
(Precursor)

Synthesis Step
Chemical Reaction
(e.g., with Dichloroacetyl chloride)

Downstream Products
(e.g., Chlorpyrifos)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

6/6

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b056492?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

